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Compound of Interest

Compound Name: GAK inhibitor 2

Cat. No.: B12399381 Get Quote

Essential Safety and Handling Guide for GAK
Inhibitor 2
This guide provides crucial safety and logistical information for the handling and disposal of

GAK inhibitor 2, a potent cyclin G-associated kinase (GAK) inhibitor. The following procedures

are designed to ensure the safety of laboratory personnel and the integrity of experiments. This

document is intended for researchers, scientists, and drug development professionals.

Compound Information and Storage
GAK inhibitor 2 is a potent, ATP-competitive inhibitor of cyclin G-associated kinase.[1] Due to

the lack of a specific Safety Data Sheet (SDS) for a compound explicitly named "GAK inhibitor
2," this guide synthesizes information from structurally related and functionally similar GAK

inhibitors. As with any potent small molecule inhibitor, it should be handled with care in a

laboratory setting.

Quantitative Data Summary:
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Property Value Source

IC50 0.024 µM MedChemExpress

Storage (Solid) 3 years at -20°C SelleckChem

Storage (Solvent)
1 year at -80°C; 1 month at

-20°C

SelleckChem,

MedChemExpress

Solubility (DMSO) 74 mg/mL (199.78 mM) SelleckChem

Molecular Formula C20H22N2O5 SelleckChem

Molecular Weight 370.4 g/mol SelleckChem

Note: The IC50 value is for a potent GAK inhibitor and should be considered as a reference for

the potency of GAK inhibitor 2.

Personal Protective Equipment (PPE)
Given the potent nature of GAK inhibitor 2 and the absence of specific toxicity data, a

cautious approach to personal protection is warranted. The following PPE is mandatory when

handling the compound in solid or solution form.

PPE Requirements:
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PPE Item Specification

Gloves

Double-gloving with nitrile gloves is

recommended. Change gloves immediately if

contaminated.

Eye Protection
ANSI-rated safety glasses with side shields or

chemical splash goggles.

Lab Coat
A fully buttoned lab coat. Consider a disposable

gown when handling larger quantities.

Respiratory Protection

For weighing or handling the solid form where

aerosolization is possible, a NIOSH-approved

N95 respirator or higher is recommended. Work

in a certified chemical fume hood.

Experimental Protocols
3.1. Reconstitution of Solid Compound

Preparation: Before opening the vial, bring the solid compound to room temperature to

prevent moisture condensation.

Weighing: If weighing is required, perform this in a chemical fume hood or a ventilated

balance enclosure to minimize inhalation exposure.

Solvent Addition: Add the desired volume of fresh, anhydrous DMSO to the vial to achieve

the desired stock concentration.[1] For example, to prepare a 10 mM stock solution from 1

mg of the compound (MW: 370.4 g/mol ), add 269.98 µL of DMSO.

Dissolution: Vortex or sonicate the solution to ensure complete dissolution.

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles and store at -80°C for long-term storage (up to 1 year) or -20°C for short-term

storage (up to 1 month).[1]

3.2. General Handling Workflow
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The following diagram outlines the standard workflow for handling GAK inhibitor 2 in a

laboratory setting.

Preparation Handling Post-Experiment

Receive and Log Compound Review SDS and Protocols Don Appropriate PPE Weigh Solid in Fume Hood Reconstitute in Solvent Perform Experiment Decontaminate Work Area Dispose of Waste Doff PPE Document Experiment

Click to download full resolution via product page

Standard laboratory workflow for handling potent chemical compounds.

Disposal Plan
All waste materials contaminated with GAK inhibitor 2 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,

properly labeled hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office in accordance with local, state, and federal regulations.

Signaling Pathway and Mechanism of Action
GAK is a serine/threonine kinase that plays a crucial role in clathrin-mediated trafficking.[2] It is

involved in both endocytic and secretory pathways.[2] GAK inhibitors have been shown to

interfere with viral entry and assembly, which are dependent on these pathways.[2]

The diagram below illustrates the proposed mechanism of action for GAK inhibitors in the

context of viral infection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.selleckchem.com/products/gak-inhibitor-49.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4431592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4431592/
https://www.benchchem.com/product/b12399381#personal-protective-equipment-for-handling-gak-inhibitor-2
https://www.benchchem.com/product/b12399381#personal-protective-equipment-for-handling-gak-inhibitor-2
https://www.benchchem.com/product/b12399381#personal-protective-equipment-for-handling-gak-inhibitor-2
https://www.benchchem.com/product/b12399381#personal-protective-equipment-for-handling-gak-inhibitor-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12399381?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

